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Cas no 97443-80-6 (1-Bromo-2,4,6-tricyclohexylbenzene)
97443-80-6 structure
Product Name:1-Bromo-2,4,6-tricyclohexylbenzene
CAS No:97443-80-6
MF:C24H35Br
MW:403.438706636429
CID:751056
PubChem ID:329767666
Update Time:2024-10-25
1-Bromo-2,4,6-tricyclohexylbenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 2-bromo-1,3,5-tricyclohexyl-
- 1-Bromo-2,4,6-tricyclohexylbenzene
- 2-bromo-1,3,5-tricyclohexylbenzene
- 2,4,6-Tricyclohexylbromobenzene
- 2,4,6-Tricyclohexylphenyl bromide
- 2-Bromo-1,3,5-tricyclohexylbenzene (ACI)
- 1,3,5-Tricyclohexylbromobenzene
- WAMFJXQPJPAGHX-UHFFFAOYSA-N
- MFCD22370173
- AC8603
- SCHEMBL1484750
- BS-45990
- SY263187
- DTXSID20736319
- 1-Bromo-2,4,6-tricyclohexylbenzene, 90%
- CS-0098522
- 97443-80-6
- (2-Bromobenzene-1,3,5-triyl)tricyclohexane
-
- MDL： MFCD22370173
- Inchi： 1S/C24H35Br/c25-24-22(19-12-6-2-7-13-19)16-21(18-10-4-1-5-11-18)17-23(24)20-14-8-3-9-15-20/h16-20H,1-15H2
- InChI Key： WAMFJXQPJPAGHX-UHFFFAOYSA-N
- SMILES： BrC1C(C2CCCCC2)=CC(C2CCCCC2)=CC=1C1CCCCC1
Computed Properties
- Exact Mass: 402.19221g/mol
- Monoisotopic Mass: 402.19221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Melting Point: 140-163 °C
1-Bromo-2,4,6-tricyclohexylbenzene Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： H303+H313+H333
- Storage Condition：2-8°C
1-Bromo-2,4,6-tricyclohexylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B699903-500mg |
1-Bromo-2,4,6-tricyclohexylbenzene |
97443-80-6 | 500mg |
$ 110.00 | 2023-04-18 | ||
| TRC | B699903-1g |
1-Bromo-2,4,6-tricyclohexylbenzene |
97443-80-6 | 1g |
$ 155.00 | 2022-06-06 | ||
| TRC | B699903-2.5g |
1-Bromo-2,4,6-tricyclohexylbenzene |
97443-80-6 | 2.5g |
$ 402.00 | 2023-04-18 | ||
| TRC | B699903-5g |
1-Bromo-2,4,6-tricyclohexylbenzene |
97443-80-6 | 5g |
$ 689.00 | 2023-04-18 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y20065-1g |
1,3,5-TRicyclohexylbromobenzene |
97443-80-6 | 95% | 1g |
¥259.0 | 2024-07-15 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y20065-250mg |
1,3,5-TRicyclohexylbromobenzene |
97443-80-6 | 95% | 250mg |
¥69.0 | 2024-07-15 | |
| Chemenu | CM429950-1g |
Benzene, 2-bromo-1,3,5-tricyclohexyl- |
97443-80-6 | 95%+ | 1g |
$*** | 2023-05-04 | |
| Chemenu | CM429950-5g |
Benzene, 2-bromo-1,3,5-tricyclohexyl- |
97443-80-6 | 95%+ | 5g |
$*** | 2023-05-04 | |
| TRC | B699903-1000mg |
1-Bromo-2,4,6-tricyclohexylbenzene |
97443-80-6 | 1g |
$ 190.00 | 2023-04-18 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 774200-1G |
1-Bromo-2,4,6-tricyclohexylbenzene |
97443-80-6 | 90% | 1G |
￥973.04 | 2022-02-24 |
1-Bromo-2,4,6-tricyclohexylbenzene Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Acetonitrile , Dichloromethane ; 30 min, 0 °C; 0 °C → rt; 12 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Aluminum chloride ; 5 min, -40 °C; 30 min, -40 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Hexane , Water
1.3 Reagents: Bromine Solvents: Trimethyl phosphate ; 5 min, 70 °C; 1.5 h, 70 °C
1.2 Reagents: Sodium bicarbonate Solvents: Hexane , Water
1.3 Reagents: Bromine Solvents: Trimethyl phosphate ; 5 min, 70 °C; 1.5 h, 70 °C
Reference
- Enantioselective Synthesis of Highly Substituted Furans by a Copper(II)-Catalyzed Cycloisomerization-Indole Addition Reaction, Journal of the American Chemical Society, 2011, 133(22), 8486-8489
Production Method 3
Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform ; 0 °C; 0 °C → rt; 20 h, rt
Reference
- Direct catalytic asymmetric synthesis of α-chiral bicyclo[1.1.1]pentanes, Nature Communications, 2021, 12(1),
Production Method 4
Reaction Conditions
Reference
- Mesomeric dipole moments. VII. Secondary steric effects in 2,4,6-trialkylated acetophenones and nitrobenzenes: dipole moments and carbon-13 NMR spectra, Collection of Czechoslovak Chemical Communications, 1985, 50(1), 208-14
Production Method 5
Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform ; 15 min, 0 °C; 0 °C → 40 °C; 3 h, 40 °C
Reference
- An Alternative Synthesis of Cycloalkyl-Substituted CPA Catalysts and Application in Asymmetric Protonation Reactions, European Journal of Organic Chemistry, 2021, 2021(35), 4943-4945
Production Method 6
Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform ; 10 min, rt → 0 °C; 0 °C → rt; 2 h, rt
1.2 Reagents: Sodium sulfite Solvents: Dichloromethane , Water ; rt
1.2 Reagents: Sodium sulfite Solvents: Dichloromethane , Water ; rt
Reference
- Enantioselective Halogenative Semi-Pinacol Rearrangement: Extension of Substrate Scope and Mechanistic Investigations, Chemistry - A European Journal, 2015, 21(14), 5561-5583
Production Method 7
Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform ; 10 min, 0 °C; 0 °C → rt; 2 h, rt
1.2 Reagents: Sodium sulfite Solvents: Dichloromethane , Water
1.2 Reagents: Sodium sulfite Solvents: Dichloromethane , Water
Reference
- Enantioselective Organocatalytic Fluorination-Induced Wagner-Meerwein Rearrangement, Angewandte Chemie, 2013, 52(35), 9266-9270
Production Method 8
Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform ; 15 min, 0 °C; 0 °C → rt; 2 h, rt
Reference
- A New Biarylphosphine Ligand for the Pd-Catalyzed Synthesis of Diaryl Ethers under Mild Conditions, Organic Letters, 2012, 14(1), 170-173
Production Method 9
Reaction Conditions
1.1 Reagents: Bromine Solvents: Chloroform ; 2 h, 0 °C
Reference
- Organocatalytic Kinetic Resolution of Sulfoximines, Journal of the American Chemical Society, 2016, 138(7), 2166-2169
1-Bromo-2,4,6-tricyclohexylbenzene Raw materials
1-Bromo-2,4,6-tricyclohexylbenzene Preparation Products
1-Bromo-2,4,6-tricyclohexylbenzene Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
97443-80-6 (1-Bromo-2,4,6-tricyclohexylbenzene) Related Products
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